Cas no 507-40-4 (Tert-BUTYL HYPOCHLORITE)

• Product Name: Tert-BUTYL HYPOCHLORITE
• CAS No: 507-40-4
• MF: C₄H₉ClO
• MW: 108.566660642624
• CID: 375728
• PubChem ID: 87570776
• Update Time: 2025-04-19

Tert-BUTYL HYPOCHLORITE Chemical and Physical Properties

Names and Identifiers

• tert-Butyl Hypochlorite
• HYPOCHLOROUS ACID TERT-BUTYL ESTER
• Hypochlorous Acid tert-Butyl EsterDISCONTINUED
• Hypochlorous acid,1,1-dimethylethyl ester
• Hypochlorous acid 1,1-dimethyl ester
• 1,1-Dimethylethyl hypochlorite
• hypochlorous acidtert-butyl ester
• tert-Butylhypochlorite
• t-Butyl hypochlorite
• Hypochlorous acid, 1,1-dimethylethyl ester
• LS2JTI16JZ
• t-butoxychloride
• tBuOCl
• t-butyloxychloride
• t-butylhypochlorite
• t-BuOCl
• t-butyl hypochloride
• HYPOCHLOROUSACIDTERT-BUTYLESTER
• tert.butylhypochlorite
• tertbutyl hypochlorite
• tert. butyloxychloride
• tert-butyl hypoclorite
• tertiary butoxychloride
• tert.butyl hypochlorite
• tert-butyl h
• UNII-LS2JTI16JZ
• SCHEMBL104655
• NS00043432
• tert. butyl hypochlorite
• Q2734192
• EINECS 208-072-7
• tert-Butyl hypochlorite [UN3255] [Spontaneously combustible]
• DTXSID3074941
• IXZDIALLLMRYOU-UHFFFAOYSA-N
• FT-0670247
• H0362
• TERT-BUTYL HYPOCHLORITE [MI]
• t-butoxy chloro
• Tertiary butyl hypochloride
• tert-butyl hypochloride
• tertiary butoxy chloride
• Tert.-Butyl hypochlorite
• UN3255
• tert.-butyl-hypochlorite
• (CH3)3COCl
• AKOS015850821
• 507-40-4
• GEO-03098
• HYPOCHLOROUS ACID, TERT-BUTYL ESTER
• DB-370603
• DTXCID1040900
• Tert-BUTYL HYPOCHLORITE

• MDL： MFCD00037105
• Inchi： 1S/C4H9ClO/c1-4(2,3)6-5/h1-3H3
• InChI Key： IXZDIALLLMRYOU-UHFFFAOYSA-N
• SMILES： ClOC(C)(C)C

Computed Properties

• Exact Mass: 108.03400
• Monoisotopic Mass: 108.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 79.6 ºC (750 Torr)
• Flash Point: 8.0±18.8 ºC,
• Refractive Index: 1.4010-1.4050
• Solubility: Slightly soluble (8 g/l) (25 º C),
• Stability/Shelf Life: Unstable. Light-sensitive. Highly flammable. Incompatible with strong oxidizing agents. Keep refrigerated below 10 C.
• PSA: 9.23000
• LogP: 1.95530
• Sensitiveness: Sensitive to heat, light and air
• Solubility: Not determined
• Merck: 1571

Tert-BUTYL HYPOCHLORITE Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H251-H314
• Warning Statement： P210-P233-P235+P410-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P407-P420-P501
• Hazardous Material transportation number：UN 3255
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：4.2/8
• Storage Condition：0-10°C